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Compound of Interest

Compound Name: BMS-309403 sodium

Cat. No.: B8139565

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the gene expression changes induced by BMS-309403, a potent and
selective inhibitor of Fatty Acid Binding Protein 4 (FABP4). We delve into supporting
experimental data, detailed methodologies, and the signaling pathways modulated by this
compound.

BMS-309403 is a well-characterized, cell-permeable, and orally active inhibitor of FABP4,
targeting its fatty acid-binding pocket with high affinity (Ki < 2 nM).[1][2][3] Its selectivity for
FABP4 over other isoforms, such as FABP3 and FABP5 (Kis = 250 and 350 nM, respectively),
makes it a valuable tool for dissecting the role of FABP4 in various physiological and
pathological processes.[2][3] This guide will explore the downstream consequences of FABP4
inhibition by BMS-309403 on gene expression, particularly in the context of inflammation and
metabolic disease.

Performance Comparison: BMS-309403 vs. Other
FABP Inhibitors

While direct comparative studies on gene expression changes between BMS-309403 and other
FABP inhibitors are not extensively available in the public domain, its superior selectivity and
potency compared to compounds like HTS01037 are noteworthy.[4] HTS01037 exhibits a lower
binding affinity for A-FABP compared to BMS-309403.[4] The following sections will focus on
the well-documented effects of BMS-309403.
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Gene Expression Changes Following BMS-309403

Treatment

BMS-309403 treatment leads to significant alterations in the expression of genes involved in

inflammation, metabolism, and cellular stress. These changes are observed across various cell

types and in vivo models.

Anti-Inflammatory Gene Regulation

A primary effect of BMS-309403 is the downregulation of pro-inflammatory gene expression.

This is largely attributed to its ability to modulate key inflammatory signaling pathways.
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© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.mdpi.com/1422-0067/22/17/9386
https://www.researchgate.net/publication/357651696_Fabp4_contributes_toward_regulating_inflammatory_gene_expression_and_oxidative_stress_in_Ctenopharyngodon_idella
https://pubmed.ncbi.nlm.nih.gov/29550588/
https://pubmed.ncbi.nlm.nih.gov/29550588/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8094592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8094592/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8139565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Regulation of Metabolic and Cellular Stress Genes

BMS-309403 also influences the expression of genes involved in metabolic pathways and

cellular stress responses.
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Signaling Pathways Modulated by BMS-309403

The gene expression changes orchestrated by BMS-309403 are a consequence of its impact

on critical signaling cascades. The inhibition of FABP4 by BMS-309403 prevents the

intracellular transport of fatty acids, thereby influencing downstream signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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